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Compound Name: BAY1082439

Cat. No.: B1574161

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
BAY1082439 is a potent and selective, orally bioavailable inhibitor of Class I phosphoinositide

3-kinase (PI3K) isoforms α, β, and δ.[1][2][3] The PI3K/AKT/mTOR signaling pathway is a

critical intracellular cascade that regulates cell cycle progression, proliferation, survival, and

growth.[4][5] In many cancers, including prostate cancer, this pathway is frequently

overactivated, often due to the loss of the tumor suppressor PTEN.[4][6] PC3 prostate cancer

cells are characterized by a lack of functional PTEN, leading to constitutive activation of the

PI3K/AKT pathway.[6] BAY1082439 has demonstrated significant efficacy in inhibiting the

growth of PTEN-null prostate cancer cells by targeting the core of this dysregulated pathway.[1]

[6] These notes provide detailed protocols and quantitative data to guide researchers in

determining and utilizing the effective concentration of BAY1082439 in PC3 cells.

Mechanism of Action
BAY1082439 selectively inhibits PI3Kα, PI3Kβ, and PI3Kδ. In PTEN-null cells like PC3, the

loss of PTEN's phosphatase activity leads to an accumulation of phosphatidylinositol (3,4,5)-

trisphosphate (PIP3), which in turn perpetually activates AKT.[5] By inhibiting PI3K,
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BAY1082439 blocks the phosphorylation and activation of AKT, leading to the downstream

inhibition of mTOR and other effectors. The ultimate cellular outcomes in PC3 cells include cell

cycle arrest at the G1/S transition, reduced proliferation, and induction of apoptosis.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1574161/docs#application-notes-determining-the-
effective-concentration-of-bay1082439-in-pc3-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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